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Compound of Interest

Compound Name: pep2-EVKI

For Researchers, Scientists, and Drug Development Professionals

Introduction

pep2-EVKI is a synthetic peptide inhibitor that selectively disrupts the interaction between the
a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor subunit GIuA2 and the
Protein Interacting with C Kinase 1 (PICK1).[1] This interaction is crucial for the trafficking of
AMPA receptors, a fundamental process in synaptic plasticity, learning, and memory.
Dysregulation of AMPA receptor trafficking has been implicated in various neurological and
psychiatric disorders. Consequently, pep2-EVKI serves as a valuable research tool for
investigating the roles of GIuA2-PICK1 interactions in rodent models of these conditions.

These application notes provide detailed protocols for two primary methods of pep2-EVKI
delivery in rodent studies: intracerebroventricular microinjection and intrathecal administration.
The choice of method depends on the specific research question and the targeted area of the
central nervous system.

Mechanism of Action: Targeting GluA2-PICK1
Interaction

pep2-EVKI is a cell-permeable peptide that mimics the C-terminal sequence of the GluA2
subunit of the AMPA receptor. By competitively binding to the PDZ domain of PICK1, pep2-
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EVKI prevents the endogenous GIuA2 from interacting with PICK1. This disruption inhibits the
internalization of GluA2-containing AMPA receptors, thereby modulating synaptic strength.
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Anesthetize Rat

Mount in Stereotaxic Apparatus

Surgical Implantation of Guide Cannulae

(Allow for Recovery (1 week))

Prepare pep2-EVKI/Control Solution (1 mM)

Microinject into Target Brain Region (e.g., Nucleus Accumbens)

Behavioral Testing

Histological Verification of Cannula Placement

Anesthetize Mouse (lightly)

Position Mouse Prone

Locate L5/L6 Intervertebral Space

Prepare pep2-EVKI Solution

Insert Needle and Inject (5-10 pL)
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Monitor Recovery

Proceed with Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5

Tech Support


https://www.benchchem.com/product/b612429?utm_src=pdf-body-img
https://www.benchchem.com/product/b612429?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. Phosphorylation-Dependent Trafficking of GluR2-Containing AMPA Receptors in the
Nucleus Accumbens Plays a Critical Role in the Reinstatement of Cocaine Seeking - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for pep2-EVKI Delivery
in Rodent Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612429#pep2-evki-delivery-methods-for-rodent-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2601563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2601563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2601563/
https://www.benchchem.com/product/b612429#pep2-evki-delivery-methods-for-rodent-studies
https://www.benchchem.com/product/b612429#pep2-evki-delivery-methods-for-rodent-studies
https://www.benchchem.com/product/b612429#pep2-evki-delivery-methods-for-rodent-studies
https://www.benchchem.com/product/b612429#pep2-evki-delivery-methods-for-rodent-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612429?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

